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Compound of Interest

Compound Name: (2)-Ethene-1,2-diol

Cat. No.: B1228183

Essential Safety and Handling Guide for (Z)-Ethene-
1,2-diol

This document provides immediate safety, handling, and disposal guidance for laboratory
professionals working with (Z)-Ethene-1,2-diol. Given that a specific Safety Data Sheet (SDS)
for (Z)-Ethene-1,2-diol (CAS: 65144-74-3) is not readily available in public databases, this
guidance is predicated on the chemical's structure as an enol, a class of compounds that can
be unstable, and on general safety protocols for handling aldehydes and other reactive
chemicals. A thorough risk assessment should be conducted by the user before commencing
any work.

Chemical and Physical Properties

A summary of the known properties of (Z)-Ethene-1,2-diol is provided below. This data should
be considered alongside the potential for instability and reactivity.
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Property Value

CAS Number 65144-74-3

Molecular Formula C2H402

Molecular Weight 60.05 g/mol

Boiling Point 153.2°C at 760 mmHg
Flash Point 69.2°C

Density 1.196 g/cm3

Vapor Pressure 1.25 mmHg at 25°C

(Data sourced from publicly available chemical databases)[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to ensure personal safety when handling (Z)-
Ethene-1,2-diol. The following recommendations are based on guidelines for handling
hazardous and potentially unstable chemicals.

Hand Protection

Double gloving is recommended to provide maximum protection against potential skin contact.
e Inner Glove: A single-use nitrile glove provides a base layer of protection.

o Outer Glove: Neoprene or a Neoprene/Nitrile blend glove should be worn over the inner
glove for enhanced chemical resistance.[2][3]

 Inspection: Always inspect gloves for any signs of degradation or perforation before and after
use.[3][4]

Eye and Face Protection

Due to the risk of splashes and potential for vigorous reactions, robust eye and face protection
IS mandatory.
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» Primary Protection: Tightly fitting chemical splash goggles that meet ANSI Z.87.1 standards.
[2]3]

e Secondary Protection: A full-face shield must be worn over the safety goggles, especially
when transferring liquids or during procedures with a risk of splashing or explosion.[2][3][4]

Body Protection

Full skin coverage is essential to prevent accidental exposure.

e Lab Coat: A flame-resistant lab coat should be worn, fully buttoned, with sleeves of sufficient
length to cover the wrists.[2]

e Apron: A chemical-resistant apron should be worn over the lab coat when handling larger
guantities or when there is a significant splash risk.[4]

o Clothing: Wear long pants and closed-toe shoes made of a non-porous material.[2][4] Avoid
synthetic clothing like polyester, which can melt in a fire.

Respiratory Protection

All handling of (Z)-Ethene-1,2-diol must be performed within a certified chemical fume hood to
minimize inhalation exposure.[5]

o Standard Operations: If work is conducted within a properly functioning fume hood,
additional respiratory protection may not be necessary.

e Emergency Situations: In the event of a spill or a failure of engineering controls, a full-face
respirator with multi-purpose combination (US) respirator cartridges should be available.[2]
The use of respirators requires a formal respiratory protection program, including fit testing
and medical evaluation.[3]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory
environment.

Experimental Workflow
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The following diagram outlines the logical flow for safely handling (Z)-Ethene-1,2-diol.

Figure 1: General workflow for handling hazardous chemicals.

Step-by-Step Handling Procedures

e Preparation:

Designate a specific area within a certified chemical fume hood for the handling of (Z)-
Ethene-1,2-diol.[5]

Ensure that an emergency eyewash and safety shower are readily accessible and have
been recently tested.[2]

Assemble all necessary equipment and reagents before introducing the chemical to the
work area.

Don all required PPE as outlined above.

e Handling:

[¢]

Conduct all manipulations of (Z)-Ethene-1,2-diol within the fume hood.

Use compatible materials for containers and apparatus. Avoid strong oxidizing agents,
strong acids, and strong bases.[6]

Handle the material in a way that minimizes the potential for shock, heat, friction, or
exposure to light, as enols can be unstable.[5]

If heating is required, do so with a mechanism that allows for precise temperature control

to avoid overheating.[5]

e Cleanup:

o

After handling, decontaminate all surfaces with an appropriate cleaning agent.

o Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items in a designated waste container.[4]
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Disposal Plan

Chemical waste must be handled and disposed of in accordance with institutional and
regulatory guidelines.[7]

Waste Container:

o Use a designated, leak-proof hazardous waste container with a screw-on cap.[8] The
container must be chemically compatible with (Z)-Ethene-1,2-diol.

o Do not store waste in containers with corks or parafilm seals.[8]

Labeling:

o Attach a completed hazardous waste label to the container as soon as the first drop of
waste is added.[2] Clearly indicate the contents, including "(Z)-Ethene-1,2-diol" and any
other components of the waste stream.

Storage:

o Store the waste container in a designated, secondary containment area that is clearly
marked with a "Danger — Hazardous Waste" sign.[8]

o Keep the waste container closed except when adding waste.[8]

Collection:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health & Safety (EH&S) department. Do not dispose of this chemical down the drain or in
the regular trash.[9]

Emergency Procedures

Immediate and appropriate action is vital in the event of an exposure or spill.

First Aid Measures

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[5]
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» Skin Contact: Remove any contaminated clothing and flush the affected skin with water for at
least 15 minutes.[5]

 Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration.
Seek immediate medical attention.[2]

 Ingestion: Do not induce vomiting. If the person is conscious, have them rinse their mouth
with water. Seek immediate medical attention.[10][11]

Spill Response

o Small Spills (within a fume hood): Use an inert absorbent material to contain the spill. Place
the absorbed material into a sealed container for disposal as hazardous waste.

o Large Spills or Spills Outside a Fume Hood: Evacuate the immediate area and alert others.
Contact your institution's emergency response team or EH&S department. Do not attempt to
clean up a large spill without the proper training and equipment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (Z)-Ethene-1,2-diol | lookchem [lookchem.com]

2. wcu.edu [wcu.edu]

3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 4. cdc.gov [cdc.gov]

e 5. ehs.stanford.edu [ehs.stanford.edu]
e 6. fishersci.co.uk [fishersci.co.uk]

e 7. hse.gov.uk [hse.gov.uk]

e 8. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://ehs.stanford.edu/wp-content/uploads/sops/Highly%20Reactive%20and%20Unstable%20Materials.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.chemos.de/import/data/msds/GB_en/107-21-1-A0304069-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/107-21-1-A0000745-GB-en.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/product/b1228183?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL87871.htm
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://ehs.stanford.edu/wp-content/uploads/sops/Highly%20Reactive%20and%20Unstable%20Materials.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10122000&productDescription%3DEthanediol%2C+extra+pure%2C+SLR+1L&countryCode=GB&language=en
https://www.hse.gov.uk/chemicals/dispose.htm
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

9. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety
[ehs.cornell.edu]

e 10. chemos.de [chemos.de]
e 11. chemos.de [chemos.de]

 To cite this document: BenchChem. [Personal protective equipment for handling (Z)-Ethene-
1,2-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228183#personal-protective-equipment-for-
handling-z-ethene-1-2-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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